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Cat. No.: B15376789 Get Quote

Introduction
Dodecanoate esters, derived from dodecanoic acid (lauric acid), have emerged as a promising

class of insect repellents. These compounds, found in natural sources like coconut oil, offer an

effective alternative to synthetic repellents such as DEET.[1] This document provides detailed

application notes and protocols for researchers, scientists, and drug development professionals

investigating the insect repellent properties of dodecanoate esters. It includes a summary of

quantitative data, detailed experimental methodologies, and visualizations of relevant biological

pathways and workflows.

Data Presentation: Repellency of Dodecanoate
Esters
The repellent efficacy of various dodecanoate esters has been quantified against several insect

species. The following tables summarize the key findings from published studies.

Table 1: Biting Deterrency of Dodecanoate Esters
against Aedes aegypti
This table presents data from the Klun & Debboun (K&D) bioassay, which measures the biting

deterrence index (BDI). A BDI of 1.0 indicates 100% repellency, while a BDI of 0.0 indicates no

repellency. The study demonstrated that several dodecanoate esters were as effective as

DEET.[2]
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Compound
Concentration
(nmol/cm²)

Biting Deterrence
Index (BDI)

Reference

Methyl dodecanoate 25 0.85 [2]

Ethyl dodecanoate 25 0.88 [2]

Propyl dodecanoate 25 0.89 [2]

Octyl dodecanoate 25 0.80 [2]

Dodecyl dodecanoate 25 0.99 [2]

DEET (N,N-diethyl-m-

toluamide)
25 0.8 - 0.99 [2]

Dodecanoic Acid 25 0.8 - 0.99 [2]

Table 2: Minimum Effective Dose (MED) of Dodecanoate
Esters against Aedes aegypti
The Ali & Khan (A&K) in vitro bioassay determines the Minimum Effective Dose (MED), which

is the lowest concentration of a compound required to prevent mosquito biting. Lower MED

values indicate higher repellent activity.

Compound
Minimum Effective Dose
(MED) (µg/cm²)

Reference

Methyl dodecanoate 25 [2]

DEET (N,N-diethyl-m-

toluamide)
25 [2]

Dodecanoic Acid < 25 [2]

Table 3: Repellency of Dodecanoic Acid against Ixodes
ricinus Ticks
While research on dodecanoate esters against ticks is limited, studies on the parent

compound, dodecanoic acid, have shown significant repellent effects against the tick species
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Ixodes ricinus.

Compound Concentration Repellency (%)
Duration of
Action

Reference

Dodecanoic Acid
10% formulation

(~1.67 mg/cm²)

88-75% (against

adult ticks)
At least 6 hours [3]

Dodecanoic Acid 0.001 mg/cm²
Significantly

repellent
Not specified [4][5]

DEET 0.001 mg/cm²
No significant

repellency
Not specified [4][5]

DEET 0.01 mg/cm²
Significantly

repellent
Not specified [4][5]

Table 4: Antifeedant Activity of Methyl Esters against
Stable Flies (Stomoxys calcitrans)
This table shows the antifeedant activity of medium-chain fatty acid methyl esters, including

methyl dodecanoate, against stable flies.

Compound Concentration Activity Reference

Methyl dodecanoate

(C12:0)
Not specified

Strong antifeedant

activity
[6]

Methyl caprate

(C10:0)
Not specified

Strong antifeedant

activity
[6]

Methyl caprylate

(C8:0)
Not specified

Strong antifeedant

activity
[6]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.

Klun & Debboun (K&D) Bioassay for Biting Deterrency
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This in vivo assay quantifies the biting deterrence of a compound applied to a cloth patch,

using human subjects.

Materials:

Test compounds and DEET as a positive control, dissolved in ethanol.

Cloth patches (e.g., muslin).

Cages containing host-seeking female mosquitoes (Aedes aegypti).

Human volunteers.

Protocol:

Prepare solutions of the test compounds and DEET in ethanol at the desired concentration

(e.g., 25 nmol/cm²).

Apply a precise volume of the test solution evenly to a defined area on a cloth patch. A

control patch is treated with ethanol only.

Allow the solvent to evaporate completely.

The cloth patch is then affixed to the forearm of a human volunteer.

The volunteer inserts their treated forearm into a cage containing a known number of host-

seeking female mosquitoes for a set period (e.g., 1 minute).

Record the number of mosquitoes that bite through the treated cloth and the control cloth.

The Biting Deterrence Index (BDI) is calculated as: BDI = 1 - (number of bites on treated

cloth / number of bites on control cloth)
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Preparation Exposure Data Collection & Analysis

Prepare solutions of
dodecanoate esters and control (DEET)

in ethanol

Apply solutions to
cloth patches Allow solvent to evaporate Affix treated cloth

to volunteer's forearm
Insert forearm into

mosquito cage
Expose for a defined period

(e.g., 1 minute)
Record number of bites

on treated and control patches
Calculate Biting

Deterrence Index (BDI)

Preparation Exposure Data Collection & Analysis

Prepare serial dilutions
of dodecanoate esters

Apply dilutions to
collagen membrane of

blood-feeding unit
Evaporate solvent Introduce feeding unit

into mosquito cage
Maintain blood at

stimulatory temperature
Observe and record

mosquito biting attempts
Determine Minimum

Effective Dose (MED)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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